7-Chloro-4-hydroxyquinoline-3-carbonitrile

• IUPAC Name: 7-chloro-4-oxo-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C10H5ClN2O/c11-7-1-2-8-9(3-7)13-5-6(4-12)10(8)14/h1-3,5H,(H,13,14)
• InChI Key: AWSDUPVFXCHALA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)NC=C(C2=O)C#N
• Molecular Formula: C10H5ClN2O
• Molecular Weight: 204.61 g/mol

Description

7-Chloro-4-hydroxyquinoline-3-carbonitrile is a chemical compound with the molecular formula C10H5ClN2O. It is a solid substance and is considered to be a derivative of quinoline.

Synthesis Analysis

The synthesis of 7-Chloro-4-hydroxyquinoline-3-carbonitrile can be achieved through several methods. One such method involves the reaction of 4,7-dichloroquinoline with glacial acetic acid in anhydrous medium. Another method involves the decarboxylation of 7-chloro-4-hydroxyquinoline-3-carboxylic acid.

Molecular Structure Analysis

The molecular structure of 7-Chloro-4-hydroxyquinoline-3-carbonitrile can be represented by the InChI code 1S/C10H5ClN2O/c11-10-6(4-12)5-13-9-3-7(14)1-2-8(9)10/h1-3,5,14H. The compound has a molecular weight of 204.62 g/mol.

Physical And Chemical Properties Analysis

7-Chloro-4-hydroxyquinoline-3-carbonitrile is a solid substance. It has a molecular weight of 204.62 g/mol. and should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis and Derivative Formation

• Substituted Cinnoline and Benzo[h]cinnoline Derivatives : 7-Chloro-4-hydroxyquinoline-3-carbonitrile is used in the synthesis of new substituted 3-amino-5,7,8-trihalo-6-hydroxycinnoline-4-carbonitriles and 3-amino-5-chloro-6-hydroxy-benzo[h]cinnoline-4-carbonitrile, starting from tetrahalo-1,4-benzoquinones or dichloro-1,4-naphthoquinones, malononitrile, and hydrazine (Gomaa, 2003).

Corrosion Inhibition

• Inhibition of Mild Steel Corrosion : Novel quinoline derivatives, including 7-Chloro-4-hydroxyquinoline-3-carbonitrile, act as corrosion inhibitors for mild steel in acidic media. Their corrosion inhibition properties were studied using various techniques like weight loss, electrochemical impedance spectroscopy, and potentiodynamic polarizations (Singh, Srivastava, & Quraishi, 2016).

Computational Studies

• Computational Study on Corrosion Inhibition : The adsorption and corrosion inhibition properties of quinoline derivatives on iron corrosion were investigated using quantum chemical and molecular dynamics simulation approaches. This included assessing global reactivity descriptors and binding energies on Fe surfaces (Erdoğan et al., 2017).

Synthesis and Reactions

• Synthetic Methods and Chemical Reactions : The synthesis and reactions of chloroquinoline-3-carbonitrile derivatives, including 7-Chloro-4-hydroxyquinoline-3-carbonitrile, were reviewed, focusing on the reactions of chloro and cyano substituents and their use in producing biologically active compounds (Mekheimer et al., 2019).

Antitumor Activities

• Antitumor Evaluation : Novel 2-amino-9-(4-halostyryl)-4H-pyrano[3,2-h]quinoline derivatives were synthesized, some showing inhibition of cancer cell growth, indicating potential in antitumor applications (El-Agrody et al., 2012).

Safety and Hazards

7-Chloro-4-hydroxyquinoline-3-carbonitrile is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity following a single exposure.